Cas no 119039-60-0 (5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI)
119039-60-0 structure
Product Name:5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI
CAS No:119039-60-0
MF:C19H31NaO5S
MW:394.501216173172
CID:133016
PubChem ID:74765133
Update Time:2025-04-19
5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI Chemical and Physical Properties
Names and Identifiers
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- 5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI
- 5A-androstane-3A,17B-diol 17-sulfate*triethylammo
- 119039-60-0
- 5alpha-Androstan-3alpha,17beta-diol 3-sulphate sodium salt
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- Inchi: 1S/C19H32O5S.Na/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(24-25(21,22)23)19(15,2)10-8-16(14)18;/h12-17,20H,3-11H2,1-2H3,(H,21,22,23);/q;+1/p-1/t12-,13+,14-,15-,16-,17-,18-,19-;/m0./s1
- InChI Key: ZVONNPKDWVXICQ-DHOMYXRUSA-M
- SMILES: S(=O)(=O)([O-])O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](C[C@@H]3CC[C@H]12)O.[Na+]
Computed Properties
- Exact Mass: 292.24036
- Monoisotopic Mass: 394.17898954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 634
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95Ų
Experimental Properties
- PSA: 40.46
5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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